Cas no 149747-10-4 ((-)-(2S,3R,4R)-2,3-trans-3,4-cis-4'-hydroxyflavan-3,4-diol)

• Product name: (-)-(2S,3R,4R)-2,3-trans-3,4-cis-4'-hydroxyflavan-3,4-diol
• CAS No: 149747-10-4
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 2025670
• PubChem ID: 85979126

(-)-(2S,3R,4R)-2,3-trans-3,4-cis-4'-hydroxyflavan-3,4-diol Chemical and Physical Properties

Names and Identifiers

• (-)-(2S,3R,4R)-2,3-trans-3,4-cis-4'-hydroxyflavan-3,4-diol
• (2S,3R,4R)-form-3,4,4'-Trihydroxyflavan
• DTXSID401141855
• 149747-10-4
• 2H-1-Benzopyran-3,4-diol, 3,4-dihydro-2-(4-hydroxyphenyl)-, [2S-(2I+/-,3I(2),4I(2))]-

• Inchi： InChI=1S/C15H14O4/c16-10-7-5-9(6-8-10)15-14(18)13(17)11-3-1-2-4-12(11)19-15/h1-8,13-18H
• InChI Key： HGNZPAIPVKRUKE-UHFFFAOYSA-N
• SMILES： OC1C(O)c2ccccc2OC1c1ccc(O)cc1

Computed Properties

• Exact Mass: 258.08920892g/mol
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Leucoanthocyanidins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Leucoanthocyanidins